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Compound of Interest

Compound Name: Tricosanenitrile

Cat. No.: B15348627

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on the commercial availability, purity, and analytical considerations
of tricosanenitrile (CAS No. 95491-05-7). While detailed specifications from commercial
suppliers are not readily available in the public domain, this document compiles the existing
information on potential suppliers and the typical data provided for such chemical compounds.

Commercial Availability and Purity Grades

Identifying commercial suppliers for tricosanenitrile with detailed purity specifications presents
a notable challenge. However, several companies have been identified as potential sources for
this long-chain alkyl nitrile. Researchers are advised to contact these suppliers directly to
inquire about availability, current lot specifications, and to request a Certificate of Analysis
(CoA).

Potential Commercial Suppliers:

BOC Sciences[1]

Atomax Chemicals Co., Ltd.[2]

SINFOO[3]

Alfa Chemistry[4]
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Of the suppliers identified, Alfa Chemistry provides a stated purity of 96% for tricosanenitrile
on their website.[4] It is crucial for researchers to verify this information and obtain a detailed
CoA for any purchased material, as the purity and impurity profile can significantly impact
experimental outcomes.

Quantitative Data Summary

Due to the limited availability of public-facing technical data sheets, a comprehensive,
comparative table of purity grades from multiple suppliers cannot be constructed at this time.
However, a standard Certificate of Analysis for a chemical like tricosanenitrile would typically
include the data points outlined in the table below. Researchers should request this information
from any potential supplier.

Parameter Typical Specification Analytical Method

Appearance White to off-white solid/powder  Visual Inspection

Gas Chromatography (GC),

Purity (Assa >95% (example

y (Assay) ( ple) HPLC

) 1H NMR, 3C NMR, Mass
Identity Conforms to structure

Spectrometry (MS)

Melting Point Approx. 48-52 °C Melting Point Apparatus
Water Content <0.5% Karl Fischer Titration
Residual Solvents To be reported Headspace GC-MS
Elemental Analysis Conforms to C23zHasN CHN Analysis

Experimental Considerations and Methodologies

The experimental utility of tricosanenitrile is intrinsically linked to its purity. The following
sections detail general experimental protocols relevant to the handling and analysis of long-
chain alkyl nitriles.

Synthesis and Purification
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The synthesis of long-chain nitriles can be achieved through various established organic
chemistry methodologies. Common routes include the nucleophilic substitution of an alkyl
halide with a cyanide salt or the dehydration of the corresponding amide.

lllustrative Synthesis Workflow:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Tricosyl Halide Cyanide Salt (e.g., NaCN) Polar Aprotic Solvent (e.g., DMSO)

'

—» Nucleophilic Substitution [—

Worl«up

Aqueous Quench

'

Solvent Extraction

'

Drying Agent (e.g., MgSQa)

PuriﬁLation

Crude Tricosanenitrile

'

Column Chromatography or Recrystallization

'

Pure Tricosanenitrile

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of tricosanenitrile.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15348627?utm_src=pdf-body-img
https://www.benchchem.com/product/b15348627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Purity Analysis

The purity of tricosanenitrile is typically assessed using chromatographic techniques. Gas
chromatography (GC) is well-suited for analyzing volatile compounds, while High-Performance
Liquid Chromatography (HPLC) can also be employed, particularly for less volatile analogs or
for monitoring reactions.

Purity Analysis Workflow:

Gas Chromatography (GC)

J Separation on GC Column ‘——{ Flame Tonization Detector (FID) ‘

High-Performance Liquid Chromatography (HPLC) J Data Acquisition and Analysis
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—a
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‘ Separation on HPLC Column H UV Detector (if applicable) or ELSD ‘
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Caption: Workflow for determining the purity of tricosanenitrile via chromatography.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific, publicly available research detailing the involvement of
tricosanenitrile in defined signaling pathways or its broader biological activities. The lipophilic
nature of its long alkyl chain suggests potential interactions with cell membranes or lipid-
binding proteins. As research progresses, the elucidation of its mechanism of action will be of
significant interest.

Logical Relationship for Investigating Biological Activity:
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Tricosanenitrile

In Vitro Assays
(e.g., cell viability, enzyme inhibition)

Target Identification
(e.g., proteomics, affinity chromatography)

Signaling Pathway Analysis
(e.g., Western blot, reporter assays)

In Vivo Models
(e.g., animal studies)

o

o~

Pharmacokinetics/Pharmacodynamics

Efficacy and Toxicity Assessment

Click to download full resolution via product page

Caption: A logical progression for the investigation of tricosanenitrile's biological effects.

In conclusion, while tricosanenitrile is listed by several chemical suppliers, detailed

information regarding its purity and specifications is not readily accessible. Researchers are

strongly encouraged to engage in direct communication with these suppliers to obtain

comprehensive analytical data to ensure the quality and suitability of the material for their

specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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